Cas no 2094210-07-6 (N-methyl-N-({3-1-(2-methylpropoxy)ethyl-1,2,4-oxadiazol-5-yl}methyl)prop-2-enamide)

• Product Name: N-methyl-N-({3-1-(2-methylpropoxy)ethyl-1,2,4-oxadiazol-5-yl}methyl)prop-2-enamide
• CAS No: 2094210-07-6
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 5861682
• PubChem ID: 121582023
• Update Time: 2025-07-19

N-methyl-N-({3-1-(2-methylpropoxy)ethyl-1,2,4-oxadiazol-5-yl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-({3-1-(2-methylpropoxy)ethyl-1,2,4-oxadiazol-5-yl}methyl)prop-2-enamide
• 2094210-07-6
• N-methyl-N-({3-[1-(2-methylpropoxy)ethyl]-1,2,4-oxadiazol-5-yl}methyl)prop-2-enamide
• Z2285377653
• EN300-26588787
• AKOS033849887

• Inchi： 1S/C13H21N3O3/c1-6-12(17)16(5)7-11-14-13(15-19-11)10(4)18-8-9(2)3/h6,9-10H,1,7-8H2,2-5H3
• InChI Key： VQSNIMHNQQQRFU-UHFFFAOYSA-N
• SMILES： O(C(C)C1=NOC(CN(C(C=C)=O)C)=N1)CC(C)C

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on N-methyl-N-({3-1-(2-methylpropoxy)ethyl-1,2,4-oxadiazol-5-yl}methyl)prop-2-enamide

Comprehensive Overview of N-methyl-N-({3-1-(2-methylpropoxy)ethyl-1,2,4-oxadiazol-5-yl}methyl)prop-2-enamide (CAS No. 2094210-07-6)

The compound N-methyl-N-({3-1-(2-methylpropoxy)ethyl-1,2,4-oxadiazol-5-yl}methyl)prop-2-enamide, identified by its CAS No. 2094210-07-6, is a specialized organic molecule with a unique structural framework. Its intricate design features a 1,2,4-oxadiazole core, a heterocyclic ring known for its versatility in medicinal chemistry and material science. The presence of a 2-methylpropoxyethyl side chain and a prop-2-enamide moiety further enhances its potential applications in drug discovery and agrochemical research. Researchers are increasingly interested in this compound due to its potential as a building block for novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like 1,2,4-oxadiazoles has surged, driven by their role in developing small-molecule inhibitors and bioconjugation tools. The N-methyl-N-({3-1-(2-methylpropoxy)ethyl-1,2,4-oxadiazol-5-yl}methyl)prop-2-enamide structure aligns with this trend, offering a scaffold for targeted drug delivery and enzyme modulation. Its CAS No. 2094210-07-6 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The compound’s prop-2-enamide group is particularly noteworthy, as it enables Michael addition reactions, a key strategy in bioconjugate chemistry. This property makes it valuable for designing proteolysis-targeting chimeras (PROTACs) and other degrader technologies, which are hot topics in cancer therapeutics. Additionally, the 2-methylpropoxyethyl side chain may improve lipophilicity, a critical factor for blood-brain barrier penetration in CNS drug development.

From a synthetic perspective, N-methyl-N-({3-1-(2-methylpropoxy)ethyl-1,2,4-oxadiazol-5-yl}methyl)prop-2-enamide exemplifies modern click chemistry applications. Its 1,2,4-oxadiazole ring can be constructed via cycloaddition reactions, a method favored for its efficiency and selectivity. This aligns with the growing interest in green chemistry and atom-economical synthesis, as researchers seek sustainable pathways for complex molecules.

Beyond pharmaceuticals, this compound’s CAS No. 2094210-07-6 has drawn attention in agrochemical innovation. The oxadiazole scaffold is known to exhibit herbicidal and insecticidal properties, making it a candidate for next-generation crop protection agents. Its N-methylprop-2-enamide functionality could also serve as a linker for polymerizable monomers, expanding its utility in material science.

In summary, N-methyl-N-({3-1-(2-methylpropoxy)ethyl-1,2,4-oxadiazol-5-yl}methyl)prop-2-enamide (CAS No. 2094210-07-6) represents a multifaceted compound with broad implications across drug discovery, agrochemicals, and materials engineering. Its structural features, including the 1,2,4-oxadiazole core and prop-2-enamide group, position it as a valuable tool for addressing contemporary challenges in life sciences and industrial applications.